Cas no 378769-61-0 (Propanedinitrile, (5-bromo-2,3-dihydro-1H-inden-1-ylidene)-)

• Product Name: Propanedinitrile, (5-bromo-2,3-dihydro-1H-inden-1-ylidene)-
• CAS No: 378769-61-0
• MF: C₁₂H₇BrN₂
• MW: 259.101381540298
• CID: 3955688
• PubChem ID: 921328
• Update Time: 2025-04-22

Propanedinitrile, (5-bromo-2,3-dihydro-1H-inden-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (5-bromo-2,3-dihydro-1H-inden-1-ylidene)-
• 2-(5-bromo-2,3-dihydroinden-1-ylidene)propanedinitrile
• 2-(5-Bromo-2,3-dihydro-1H-inden-1-ylidene)malononitrile
• STL329711
• 378769-61-0
• (5-bromo-2,3-dihydro-1H-inden-1-ylidene)propanedinitrile
• AKOS003296550

• Inchi： 1S/C12H7BrN2/c13-10-2-4-11-8(5-10)1-3-12(11)9(6-14)7-15/h2,4-5H,1,3H2
• InChI Key： QMUUYVSFKASKFX-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C1\C2=C(C=C(Br)C=C2)CC\1)/C#N

Computed Properties

• Exact Mass: 257.97926Da
• Monoisotopic Mass: 257.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų